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Compound of Interest

Compound Name:

(2-

Hydroxyethyl)triphenylphosphoniu

m bromide

Cat. No.: B044515 Get Quote

An In-depth Technical Guide to the Physical Properties of (2-
Hydroxyethyl)triphenylphosphonium bromide

Introduction
(2-Hydroxyethyl)triphenylphosphonium bromide is an organophosphorus compound,

specifically a phosphonium salt, that serves as a valuable reagent in organic synthesis. It is

recognized for its role as a precursor in the Wittig reaction, a widely utilized method for the

formation of carbon-carbon double bonds.[1] This compound's utility also extends to the

pharmaceutical industry, where it has been investigated for its cytotoxic effects on certain

cancer cell lines.[1] This technical guide provides a comprehensive overview of its physical

properties, experimental protocols for their determination, and its primary application in

chemical synthesis.

Chemical and Physical Properties
The fundamental identifying and physical characteristics of (2-
Hydroxyethyl)triphenylphosphonium bromide are summarized below. These properties are

crucial for its handling, storage, and application in experimental settings. The compound is

notably hygroscopic and should be stored in an inert atmosphere.[1][2]
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Identifier Value

CAS Number 7237-34-5[2][3][4][5]

Molecular Formula C₂₀H₂₀BrOP[2][3][4]

Molecular Weight 387.26 g/mol [2][3]

IUPAC Name
(2-hydroxyethyl)triphenylphosphanium

bromide[4]

SMILES
[Br-].OCC--INVALID-LINK--

(C1=CC=CC=C1)C1=CC=CC=C1[2][4]

InChI Key QZJOQNHOOVSESC-UHFFFAOYSA-M[2][4]

Physical Characteristics
Property Value

Appearance
White to pale cream crystals or crystalline

powder[3][4]

Melting Point 215-222 °C[3][4]

Boiling Point 499.5°C at 760 mmHg[1]

Solubility Soluble in water[1]

Density 1.26 g/cm³[1]

Flash Point 255.9°C[1]

Water Content
<1.0% (Determined by Karl Fischer Titration)[3]

[4]

Sensitivity Hygroscopic[1][2]

Experimental Protocols
The determination of the physical properties of (2-Hydroxyethyl)triphenylphosphonium
bromide involves standard analytical techniques. Below are generalized protocols for key

characterization methods.
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Caption: General workflow for the synthesis and physical characterization of the title

compound.

1. Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs.

Methodology: A small, finely powdered sample of the compound is packed into a capillary

tube. The tube is placed in a melting point apparatus. The temperature is gradually

increased, and the range from the temperature at which the first drop of liquid appears to the

temperature at which the entire sample is liquid is recorded as the melting point.[5]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure by analyzing the magnetic properties of atomic

nuclei.
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Methodology: A small amount of the compound is dissolved in a suitable deuterated solvent

(e.g., DMSO-d₆, D₂O). The solution is transferred to an NMR tube. ¹H and ¹³C NMR spectra

are acquired using a high-field NMR spectrometer. The chemical shifts, coupling constants,

and integration of the peaks are analyzed to confirm the proton and carbon environments

within the molecule.[6]

3. Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.

Methodology: A small amount of the solid sample is mixed with potassium bromide (KBr) and

pressed into a thin pellet. Alternatively, the spectrum can be obtained using an Attenuated

Total Reflectance (ATR) accessory. The sample is then scanned with infrared radiation, and

the absorption bands are recorded. Characteristic peaks for O-H, C-H (aromatic and

aliphatic), and P-Ph bonds are analyzed.[6]

4. Water Content (Karl Fischer Titration)

Objective: To quantify the amount of water present in the sample, which is important due to

its hygroscopic nature.

Methodology: A known mass of the sample is dissolved in a suitable solvent (e.g., anhydrous

methanol) in the titration vessel of a Karl Fischer titrator. The sample is then titrated with a

Karl Fischer reagent of a known titer. The endpoint is detected potentiometrically, and the

water content is calculated based on the amount of reagent consumed.[3][4]

Application in Organic Synthesis: The Wittig
Reaction
A primary application of (2-Hydroxyethyl)triphenylphosphonium bromide is its use as a

precursor for a phosphonium ylide in the Wittig reaction.[1] This reaction is a cornerstone of

organic chemistry for the synthesis of alkenes from aldehydes or ketones. The presence of the

hydroxyl group allows for the synthesis of functionalized alkenes.

Wittig Reaction Signaling Pathway
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Caption: The reaction pathway of the Wittig reaction starting from the phosphonium salt.

The process involves the deprotonation of the phosphonium salt by a strong base to form a

highly reactive phosphonium ylide. This ylide then undergoes a nucleophilic attack on a

carbonyl compound (aldehyde or ketone), leading to the formation of a betaine intermediate,

which subsequently cyclizes to an oxaphosphetane. The oxaphosphetane intermediate then

decomposes to yield the desired alkene and triphenylphosphine oxide as a byproduct.[7]

Conclusion
(2-Hydroxyethyl)triphenylphosphonium bromide is a well-characterized crystalline solid

with defined physical properties. Its primary utility lies in its role as a stable precursor to a

functionalized Wittig reagent, enabling the synthesis of hydroxy-alkenes. The data and
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protocols presented in this guide are intended to support researchers and drug development

professionals in the effective handling, characterization, and application of this versatile

chemical compound. Careful consideration of its hygroscopic nature is essential for obtaining

reliable and reproducible experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. (2-Hydroxyethyl)triphenylphosphonium bromide, 98+% | Fisher Scientific [fishersci.ca]

3. Thermo Scientific Chemicals [chemicals.thermofisher.kr]

4. (2-Hydroxyethyl)triphenylphosphonium bromide, 98+% 25 g | Request for Quote
[thermofisher.com]

5. (2-Hydroxyethyl)triphenylphosphonium bromide 97 7237-34-5 [sigmaaldrich.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. Methyltriphenylphosphonium bromide - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [What are the physical properties of (2-
Hydroxyethyl)triphenylphosphonium bromide?]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b044515#what-are-the-physical-properties-of-2-
hydroxyethyl-triphenylphosphonium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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